Cas no 126149-77-7 (methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate)
126149-77-7 structure
Product Name:methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
CAS No:126149-77-7
MF:C8H8N4O2
MW:192.17472076416
MDL:MFCD11977654
CID:63807
PubChem ID:15625527
Update Time:2025-04-18
methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
- 4-Amino-7H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid methyl ester
- 7H-Pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 4-amino-, methyl ester
- Methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
- 5-(methoxycarbonyl)tubercidin aglycone
- ACMC-20c3vd
- AG-D-54939
- AGN-PC-00PZX9
- CHEMBL484034
- CTK0H3552
- 1H-Pyrrolo[2,3-d]pyrimidine-5-carboxylicacid,4-amino-,methylester(9CI)
- P11320
- A805514
- 126149-77-7
- AKOS015851453
- FT-0645395
- SB14125
- DTXSID10575976
- AS-50878
- WSC90715
- methyl4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
- methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate
-
- MDL: MFCD11977654
- Inchi: 1S/C8H8N4O2/c1-14-8(13)4-2-10-7-5(4)6(9)11-3-12-7/h2-3H,1H3,(H3,9,10,11,12)
- InChI Key: CZYXVFNNUIUREC-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CNC2C1=C(N)N=CN=2)=O
Computed Properties
- Exact Mass: 192.06500
- Monoisotopic Mass: 192.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 93.9Ų
Experimental Properties
- Density: 1.62
- Refractive Index: 1.719
- PSA: 93.89000
- LogP: 0.90790
methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152399-100mg |
Ethyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 95%+ | 100mg |
$243 | 2021-08-05 | |
| Chemenu | CM152399-250mg |
Ethyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 95%+ | 250mg |
$404 | 2021-08-05 | |
| Chemenu | CM152399-1g |
Ethyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 95%+ | 1g |
$809 | 2021-08-05 | |
| Alichem | A089001049-250mg |
Methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 95% | 250mg |
220.00 USD | 2021-06-01 | |
| Alichem | A089001049-1g |
Methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 95% | 1g |
555.50 USD | 2021-06-01 | |
| TRC | M237280-50mg |
Methyl4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 50mg |
$ 215.00 | 2022-06-04 | ||
| TRC | M237280-100mg |
Methyl4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 100mg |
$ 355.00 | 2022-06-04 | ||
| TRC | M237280-250mg |
Methyl4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 250mg |
$ 700.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H37980-250mg |
Ethyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 95% | 250mg |
¥3062.0 | 2023-09-07 | |
| Alichem | A089001049-5g |
Methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate |
126149-77-7 | 95% | 5g |
$3040.00 | 2023-09-03 |
methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
126149-77-7 (methyl 4-amino-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent